![molecular formula C22H30N2O3S B5985489 2-{[(2,4,6-triisopropylphenyl)sulfonyl]amino}benzamide](/img/structure/B5985489.png)
2-{[(2,4,6-triisopropylphenyl)sulfonyl]amino}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[(2,4,6-triisopropylphenyl)sulfonyl]amino}benzamide, commonly known as TPCA-1, is a small molecule inhibitor that has gained attention in the scientific community due to its potential therapeutic applications. TPCA-1 is a selective inhibitor of the IKK-2 enzyme, which plays a crucial role in the activation of the NF-κB pathway. The NF-κB pathway is involved in various cellular processes, including inflammation, immune response, and cell survival. In
Mechanism of Action
TPCA-1 is a selective inhibitor of the IKK-2 enzyme, which is responsible for the phosphorylation and activation of the NF-κB pathway. By inhibiting IKK-2, TPCA-1 prevents the activation of the NF-κB pathway, leading to decreased inflammation and increased sensitivity to chemotherapy in cancer cells.
Biochemical and Physiological Effects:
The inhibition of the NF-κB pathway by TPCA-1 has several biochemical and physiological effects. In animal models of autoimmune diseases, TPCA-1 has been shown to reduce inflammation and decrease the production of pro-inflammatory cytokines. In cancer cells, TPCA-1 has been shown to sensitize cells to chemotherapy and induce apoptosis.
Advantages and Limitations for Lab Experiments
One of the primary advantages of TPCA-1 for lab experiments is its selectivity for the IKK-2 enzyme. This selectivity allows researchers to specifically target the NF-κB pathway without affecting other cellular processes. However, TPCA-1 has some limitations in lab experiments, including its low solubility and stability in aqueous solutions, which can make it difficult to use in certain assays.
Future Directions
There are several future directions for the research and development of TPCA-1. One potential direction is the optimization of the synthesis method to improve the yield and purity of the final product. Another direction is the development of more soluble and stable analogs of TPCA-1 for use in lab experiments and potential therapeutic applications. Additionally, further research is needed to fully understand the mechanism of action of TPCA-1 and its potential applications in various disease states.
Synthesis Methods
The synthesis of TPCA-1 involves several steps, starting with the reaction of 2-aminobenzoic acid with 4,6-diisopropylbenzenesulfonyl chloride in the presence of a base to yield 2-[(4,6-diisopropylphenyl)sulfonyl]amino]benzoic acid. This intermediate product is then coupled with 2,4,6-triisopropylaniline in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to yield TPCA-1. The final product is purified using column chromatography.
Scientific Research Applications
TPCA-1 has been extensively studied in various scientific research applications. One of the primary applications of TPCA-1 is in the field of inflammation and autoimmune diseases. The NF-κB pathway plays a crucial role in the regulation of the immune response, and the inhibition of IKK-2 by TPCA-1 has been shown to reduce inflammation in various animal models of autoimmune diseases, including rheumatoid arthritis, multiple sclerosis, and psoriasis.
Another potential application of TPCA-1 is in the field of cancer research. The NF-κB pathway is often dysregulated in cancer cells, leading to increased cell survival and resistance to chemotherapy. The inhibition of IKK-2 by TPCA-1 has been shown to sensitize cancer cells to chemotherapy and induce apoptosis, making it a promising candidate for cancer therapy.
Properties
IUPAC Name |
2-[[2,4,6-tri(propan-2-yl)phenyl]sulfonylamino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N2O3S/c1-13(2)16-11-18(14(3)4)21(19(12-16)15(5)6)28(26,27)24-20-10-8-7-9-17(20)22(23)25/h7-15,24H,1-6H3,(H2,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVJPQSGPVKDYLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=C(C(=C1)C(C)C)S(=O)(=O)NC2=CC=CC=C2C(=O)N)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.